Cas no 1049677-32-8 (8-Chloro-3-iodoimidazo[1,2-a]pyrazine)

• Product Name: 8-Chloro-3-iodoimidazo[1,2-a]pyrazine
• CAS No: 1049677-32-8
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD11053343
• CID: 97877
• PubChem ID: 46864159
• Update Time: 2025-06-30

8-Chloro-3-iodoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-3-iodoimidazo[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine, 8-chloro-3-iodo-
• 8-Chloro-3-iodo-imidazo[1,2-a]pyrazine
• AG-D-17997
• AK-26563
• ANW-73730
• CTK0G9271
• PubChem22859
• CS-0063205
• FT-0734953
• SY273556
• MFCD11053343
• DTXSID10676977
• AKOS016007814
• 8-Chloro-3-iodoimidazo[1,2-a]pyrazine, AldrichCPR
• RHQCTVNTDPLROD-UHFFFAOYSA-N
• AM20080846
• SCHEMBL9938818
• 1049677-32-8
• DB-012345

• MDL： MFCD11053343
• Inchi： 1S/C6H3ClIN3/c7-5-6-10-3-4(8)11(6)2-1-9-5/h1-3H
• InChI Key： RHQCTVNTDPLROD-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=NC=CN21)Cl

Computed Properties

• Exact Mass: 278.90600
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 2.34
• PSA: 30.19000
• LogP: 1.98730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 8-Chloro-3-iodoimidazo[1,2-a]pyrazine

Introduction to 8-Chloro-3-iodoimidazo[1,2-a]pyrazine (CAS No. 1049677-32-8)

8-Chloro-3-iodoimidazo[1,2-a]pyrazine, identified by its Chemical Abstracts Service (CAS) number 1049677-32-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a scaffold known for its versatile biological activities and potential applications in drug discovery. The presence of both chlorine and iodine substituents on the imidazopyrazine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 8-Chloro-3-iodoimidazo[1,2-a]pyrazine contribute to its unique chemical properties. The chlorine atom at the 8-position and the iodine atom at the 3-position serve as handles for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce diverse substituents, enabling the exploration of novel pharmacophores. The imidazopyrazine ring system itself is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from imidazopyrazine derivatives. One of the most compelling areas of investigation is its potential as an antitumor agent. Studies have demonstrated that imidazopyrazines can interfere with critical cellular processes involved in cancer progression, such as DNA replication and cell cycle regulation. The halogenated imidazopyrazines, including 8-Chloro-3-iodoimidazo[1,2-a]pyrazine, have shown promise in preclinical studies as inhibitors of kinases and other enzymes overexpressed in tumor cells.

Moreover, the compound has been explored for its antimicrobial properties. Emerging evidence suggests that certain imidazopyrazines exhibit activity against drug-resistant bacteria and fungi. The chlorine and iodine substituents may play a role in disrupting microbial cell membranes or inhibiting essential metabolic pathways. This has opened up new avenues for developing antibiotics and antifungals to combat multidrug-resistant pathogens.

The synthetic utility of 8-Chloro-3-iodoimidazo[1,2-a]pyrazine extends beyond its biological applications. Its halogenated nature makes it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. These reactions allow for the introduction of aryl or vinyl groups at various positions on the imidazopyrazine core, expanding its chemical diversity.

Recent advancements in computational chemistry have further enhanced the design and optimization of 8-Chloro-3-iodoimidazo[1,2-a]pyrazine derivatives. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, accelerating the drug discovery process. By leveraging these computational tools, researchers can rapidly screen large libraries of imidazopyrazines and identify lead compounds with high potential for further development.

The pharmaceutical industry has taken note of the synthetic flexibility and biological promise of 8-Chloro-3-iodoimidazo[1,2-a]pyrazine. Several companies are currently engaged in developing novel therapeutics based on this scaffold. Early-phase clinical trials have begun evaluating the safety and efficacy of certain imidazopyrazine derivatives in oncology and infectious disease settings. The results from these trials are expected to provide valuable insights into the therapeutic potential of this class of compounds.

In conclusion, 8-Chloro-3-iodoimidazo[1,2-a]pyrazine (CAS No. 1049677-32-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its reactivity and biological activity, make it a cornerstone in the development of new drugs targeting cancer, infections, and other diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in modern medicine.